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Compound of Interest

Compound Name: MI-888

Cat. No.: B10823719 Get Quote

Application Notes and Protocols: MI-888
For Researchers, Scientists, and Drug Development Professionals

Introduction
MI-888 is a highly potent, selective, and orally bioavailable small-molecule inhibitor of the

MDM2-p53 protein-protein interaction.[1][2][3] With a Ki value of 0.44 nM, MI-888 effectively

disrupts the interaction between MDM2 and the tumor suppressor protein p53.[1][2] This

disruption leads to the stabilization and activation of p53, which in turn can induce cell cycle

arrest, apoptosis, and tumor regression in cancer cells harboring wild-type p53.[2][3] These

application notes provide essential information regarding the solubility of MI-888 in various

laboratory solvents and protocols for its handling and use in research settings.

Chemical Properties
Property Value

Chemical Name MI-888

Molecular Formula C₂₈H₃₃Cl₂FN₃O₃

Molecular Weight 548.49 g/mol

Appearance White to off-white solid

Storage Store at -20°C for long-term storage.
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Signaling Pathway of MI-888
MI-888 targets the MDM2-p53 signaling pathway, a critical regulator of cell growth and division.

In many cancers with wild-type p53, the protein is inactivated by the E3 ubiquitin ligase MDM2,

which targets p53 for proteasomal degradation. MI-888 binds to the p53-binding pocket of

MDM2, preventing the MDM2-p53 interaction. This leads to the accumulation and activation of

p53, resulting in the transcription of p53 target genes, such as p21, which mediates cell cycle

arrest, and PUMA, which is involved in apoptosis.
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Caption: MDM2-p53 pathway and MI-888 inhibition.

Solubility of MI-888
The solubility of MI-888 in common laboratory solvents is a critical factor for the design and

execution of in vitro and in vivo experiments. While precise quantitative solubility data is not

readily available in published literature, the following table summarizes the qualitative solubility

characteristics based on its chemical properties and information from its synthesis and

biological evaluation.

Solvent Solubility Remarks

Dimethyl Sulfoxide (DMSO) Soluble

Recommended for preparing

high-concentration stock

solutions for in vitro assays.

Ethanol Sparingly Soluble

May require heating and/or

sonication to achieve

dissolution.

Methanol Sparingly Soluble
Used during the synthesis and

purification process.

Water Insoluble
MI-888 is a lipophilic molecule

with poor aqueous solubility.

Phosphate-Buffered Saline

(PBS)
Insoluble

Not suitable for direct

dissolution. Requires a co-

solvent.

Note: "Soluble" indicates that clear solutions can be prepared at concentrations typically used

for in vitro studies (e.g., ≥10 mM). "Sparingly Soluble" suggests that lower concentrations may

be achievable, potentially with assistance. "Insoluble" signifies that the compound does not

dissolve to a practical extent.
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Protocol 1: Preparation of MI-888 Stock Solution (10 mM
in DMSO)
This protocol describes the preparation of a 10 mM stock solution of MI-888 in DMSO, which is

suitable for most in vitro cell-based assays.

Materials:

MI-888 powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Calculate the required mass of MI-888:

Molecular Weight of MI-888 = 548.49 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 1 mL * 548.49 g/mol * 1000 mg/g = 5.48 mg

Weighing MI-888:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 5.48 mg of MI-888 powder into the tube.

Dissolution in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the MI-888 powder.
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Close the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming (to 37°C) or sonication may be used to aid dissolution if

necessary.

Storage:

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to 6 months or at -80°C for longer-term storage.

Experimental Workflow for MI-888 Stock Solution
Preparation
The following diagram outlines the key steps for preparing a stock solution of MI-888.
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Workflow for MI-888 Stock Solution Preparation
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Caption: Workflow for MI-888 stock solution preparation.
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Conclusion
MI-888 is a valuable research tool for investigating the MDM2-p53 pathway and its role in

cancer. Proper handling and dissolution are crucial for obtaining reliable and reproducible

experimental results. While MI-888 exhibits poor aqueous solubility, it is readily soluble in

DMSO, which is the recommended solvent for preparing stock solutions for in vitro applications.

For in vivo studies, specialized formulation vehicles are necessary. Researchers should always

refer to the specific product datasheet for the most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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